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Compound of Interest

Compound Name: Thulium sulfide (Tm2S3)

Cat. No.: B077983

A Note on Thulium Sulfide: Initial investigations into the use of Thulium Sulfide (Tm2Ss) as a
direct dopant in solid-state lasers did not yield significant results in currently available research
literature. The predominant method for creating Thulium-based solid-state laser gain media
involves doping host crystals with Thulium ions (Tm3*). Therefore, these application notes and
protocols will focus on the well-established and widely researched field of Thulium-doped
crystals such as Tm:YAG, Tm:YAP, and Tm:GdVOea.

Application Notes

Thulium-doped solid-state lasers are a significant class of infrared lasers, primarily operating in
the eye-safe spectral region around 2 pm. This characteristic, coupled with high efficiency and
robust performance, makes them suitable for a wide array of applications in research,
medicine, and industry.

Key Applications:

e Medical Surgery: The strong absorption of the ~2 ym wavelength by water makes Tm-doped
lasers excellent tools for precise soft tissue surgery with minimal collateral damage.
Applications include urology (lithotripsy), neurosurgery, and ophthalmology.[1][2][3]

» Remote Sensing and LIDAR: The eye-safe nature of the ~2 ym wavelength allows for its use
in atmospheric sensing, wind shear detection, and range finding without posing a risk to
human vision.
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» Materials Processing: These lasers can be utilized for the processing of certain polymers and
other materials that exhibit strong absorption in the 2 ym range.

e Pumping of Mid-Infrared Lasers: Thulium-doped lasers serve as efficient pump sources for
other solid-state lasers and optical parametric oscillators (OPOs) to generate longer
wavelength mid-infrared radiation.

Advantages of Thulium Doping:

» High Quantum Efficiency: A "two-for-one" cross-relaxation process in highly doped Tm3+*
crystals can result in quantum efficiencies approaching 200%, leading to highly efficient laser
operation.[4][5][6]

e Broad Emission Bandwidth: Thulium-doped materials exhibit a broad emission spectrum,
allowing for wavelength tunability and the generation of ultrashort pulses.[4][5]

e Diode Pumping: The absorption bands of Thulium ions, typically around 800 nm, are well-
matched with commercially available high-power laser diodes, enabling compact and
efficient laser systems.[7][8]

Data Presentation

The following tables summarize key quantitative data for common Thulium-doped solid-state
laser materials.

Table 1: Spectroscopic Properties of Thulium-Doped Laser Crystals
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Peak Emission
Dopant Pump L Fluorescen
Crystal ] Emission Cross- o
Concentrati  Wavelength . ce Lifetime
Host Wavelength  Section (x
on (at.%) (nm) (ms)
(um) 1020 cm?)
Tm:YAG 2-8 ~785 ~2.01 0.29[6] ~10
~1.94 (b-
) 0.43 (at 1.86
Tm:YAP 1.0-4.0 ~794 axis), ~1.98 4.4 -7.7[9]
um)[4]
(a, c-axes)
2.97 (at 2280
Tm:GdVOa 1.5 ~794 ~2.29 ~1.05[11]

nm)[10]

Table 2: Laser Performance of Diode-Pumped Thulium-Doped Solid-State Lasers

Optical-to-
. Slope . Laser
Laser Pumping Max. Output o Optical
Efficiency . Wavelength
Crystal Scheme Power (W) Efficiency
(%) (hm)
(%)
3w CW
Tm:YAG _ 0.76 44 36 2.01[7][12]
Diode
Tm:YAP 3W Diode 0.73 42 ~2.0[13]
2.27 -
Tm:GdVOa 32.8W Diode 6.09 30.8 18.6
2.29[10]
Tm,Ho:GdVO  Double-end
7.4 43.3 2.05[14]
4 pumped
Cascade Diode- ~2.0 and
8.42 (total) 40 33.1
Tm:GdVOa pumped ~2.3[15]

Experimental Protocols
Protocol 1: Synthesis of Tm:YAG Single Crystal via the
Czochralski Method
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This protocol outlines the general steps for growing a Thulium-doped Yttrium Aluminum Garnet
(Tm:YAG) single crystal using the Czochralski method.[11][16][17][18][19]

Materials and Equipment:

High-purity (99.99% or higher) raw materials: Tm203, Y203, Al203

e [ridium crucible

o Czochralski crystal growth furnace with RF or resistance heating

e YAG seed crystal

» High-precision balance

 Inert gas supply (e.g., Argon or Nitrogen)

e Crystal pulling and rotation mechanism

« Temperature control system

Procedure:

o Material Preparation:

o Calculate the required molar ratios of Y203, Al203, and the desired atomic percentage of
Tm203 dopant.

o Accurately weigh the high-purity oxide powders.

o Thoroughly mix the powders to ensure homogeneity.

e Melting:

o Place the mixed powders into the iridium crucible.

o Position the crucible within the Czochralski furnace.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.researchgate.net/publication/244259539_Growth_and_properties_of_Tm_YAG_crystals
https://pubs.aip.org/aip/jap/article/68/6/2966/18842/Growth-and-characterization-of-Ho-Tm-Er-YAG
https://en.wikipedia.org/wiki/Czochralski_method
http://przyrbwn.icm.edu.pl/APP/PDF/124/a124z2p13.pdf
https://www.researchgate.net/profile/Yehoshua-Shimony/publication/224516182_Growth_and_characterization_of_HoTmErYAG_crystals_for_209_mm_laser/links/5ed4c3d7458515294527a2fd/Growth-and-characterization-of-Ho-Tm-ErYAG-crystals-for-209-mm-laser.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Heat the crucible to a temperature above the melting point of YAG (~1970 °C) under an
inert atmosphere to form a molten solution.

o Crystal Growth:

[¢]

Lower a YAG seed crystal, attached to a rotating pull rod, towards the molten surface.

o Allow the seed crystal to touch the melt and partially melt back to ensure a dislocation-free
starting point.

o Slowly decrease the temperature to initiate crystallization at the seed-melt interface.

o Simultaneously begin to slowly pull the seed crystal upwards while rotating it. Typical pull
rates are 1-3 mm/hour, and rotation rates are 5-20 rpm.

o Carefully control the temperature and pulling/rotation rates to maintain a constant crystal
diameter.

e Cooling and Extraction:

o Once the desired crystal length is achieved, gradually increase the pulling speed to
separate the crystal from the melt.

o Slowly cool the grown crystal to room temperature over several hours to avoid thermal
shock and cracking.

o Post-Growth Annealing:

o Anneal the crystal in air or a controlled atmosphere to relieve internal stress and improve
optical quality.[11]

Protocol 2: Characterization of a Tm:YAG Crystal
Objective: To determine the key spectroscopic properties of the grown Tm:YAG crystal.
Equipment:

e Spectrophotometer
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Fluorometer

Pulsed light source (e.g., flashlamp or laser diode)

Photodetector and oscilloscope

Sample polishing equipment
Procedure:

o Sample Preparation: Cut and polish a thin slice of the grown Tm:YAG crystal to optical
quality.

o Absorption Spectroscopy:
o Place the polished sample in the spectrophotometer.

o Measure the absorption spectrum over a range that includes the pump wavelength (~700-
850 nm) and the emission wavelength (~1800-2100 nm).

o Calculate the absorption cross-section from the measured absorption coefficient and the
known dopant concentration.[11]

o Emission Spectroscopy:

[e]

Excite the sample with a pump source (e.g., a laser diode at the peak absorption
wavelength).

[e]

Collect the emitted fluorescence using the fluorometer.

o

Measure the fluorescence spectrum to determine the peak emission wavelength and
bandwidth.

o

Calculate the stimulated emission cross-section using the Fiichtbauer-Ladenburg
equation.[11]

e Fluorescence Lifetime Measurement:
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o Excite the sample with a short pulse from the light source.

o Measure the decay of the fluorescence intensity over time using the photodetector and
oscilloscope.

o Fit the decay curve to an exponential function to determine the fluorescence lifetime of the
upper laser level.[11]

Protocol 3: Diode-Pumped Tm:YAG Laser Experiment

This protocol describes a basic experimental setup for achieving laser operation from a diode-
pumped Tm:YAG crystal.

Equipment:

Tm:YAG crystal (e.g., 4 at.% Tm3+)

Fiber-coupled laser diode pump source (~785 nm) with focusing optics

Laser cavity mirrors:

o Input coupler (IC): High reflectivity (>99.8%) at ~2 ym and high transmission (>95%) at the
pump wavelength.

o Qutput coupler (OC): Partial reflectivity (e.g., 95-98%) at ~2 ym.

Crystal mount with temperature control (e.g., water-cooled copper block)

Optical power meter

Infrared viewer or spectrometer
Procedure:
e Laser Cavity Setup:

o Mount the Tm:YAG crystal in the temperature-controlled holder.
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o Align the input coupler and output coupler to form a stable laser resonator with the
Tm:YAG crystal as the gain medium. A simple plano-concave resonator is a common
starting point.

e Pumping and Alignment:

o Focus the pump beam from the laser diode into the Tm:YAG crystal through the input
coupler.

o Adjust the position and alignment of the pump beam to achieve good mode matching with
the laser cavity mode.

o Use the infrared viewer to observe the fluorescence from the crystal and optimize the
alignment of the cavity mirrors for feedback.

o Laser Operation:

[¢]

Gradually increase the pump power from the laser diode.

[e]

Monitor the output from the output coupler with the power meter.

o

Observe the laser threshold, which is the pump power at which laser oscillation begins.

[¢]

Measure the output power as a function of the input pump power to determine the slope
efficiency.

[¢]

Use a spectrometer to measure the laser emission wavelength.
o Optimization:

o Adjust the cavity length, mirror alignment, and crystal temperature to optimize the laser
output power and beam quality.

o Experiment with different output couplers to find the optimal transmission for maximum

output power.

Mandatory Visualizations
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Caption: Experimental workflow for Thulium-doped solid-state lasers.
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Caption: Simplified energy level diagram for Tm3* ions in a solid-state host.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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